![molecular formula C51H69N7O15 B1245843 (2S,3S)-N-[(1R,7S,8R,9E,17R,20S,21R,24S,29R,32S)-29-benzyl-24-[(2R)-butan-2-yl]-32-[(1S)-1-hydroxyethyl]-7,20,28-trimethyl-11,14,18,22,25,27,30,33-octaoxospiro[6,15,19-trioxa-12,23,26,28,31,34-hexazatricyclo[15.9.8.22,5]hexatriaconta-2(36),3,5(35),9-tetraene-8,2'-oxirane]-21-yl]-3-hydroxy-2,4-dimethylpentanamide](/img/structure/B1245843.png)
(2S,3S)-N-[(1R,7S,8R,9E,17R,20S,21R,24S,29R,32S)-29-benzyl-24-[(2R)-butan-2-yl]-32-[(1S)-1-hydroxyethyl]-7,20,28-trimethyl-11,14,18,22,25,27,30,33-octaoxospiro[6,15,19-trioxa-12,23,26,28,31,34-hexazatricyclo[15.9.8.22,5]hexatriaconta-2(36),3,5(35),9-tetraene-8,2'-oxirane]-21-yl]-3-hydroxy-2,4-dimethylpentanamide
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Overview
Description
(2S,3S)-N-[(1R,7S,8R,9E,17R,20S,21R,24S,29R,32S)-29-benzyl-24-[(2R)-butan-2-yl]-32-[(1S)-1-hydroxyethyl]-7,20,28-trimethyl-11,14,18,22,25,27,30,33-octaoxospiro[6,15,19-trioxa-12,23,26,28,31,34-hexazatricyclo[15.9.8.22,5]hexatriaconta-2(36),3,5(35),9-tetraene-8,2'-oxirane]-21-yl]-3-hydroxy-2,4-dimethylpentanamide is a natural product found in Streptomyces with data available.
Scientific Research Applications
CCR5 Receptor-Based Mechanism of Action
The CCR5 receptor-based mechanism of action was studied in depth for the compound 873140, which is a potent noncompetitive allosteric antagonist of the CCR5 receptor, showing potential in HIV-1 treatment. This study highlights the intricate interactions of specific organic compounds with biological receptors, offering insights into the development of antiviral drugs (Watson et al., 2005).
Non-iterative Asymmetric Synthesis of Polyketide Spiroketals
Research on the non-iterative asymmetric synthesis of polyketide spiroketals points towards the creation of complex organic structures that could have implications in drug development and other fields of chemistry (Meilert et al., 2004).
cis-3-[N-(3,5-Dimethylphenyl)benzenesulfonamido]borneol
This study focuses on a specific compound with potential applications in stereoselective alkylations and enantioselective anti-aldol reactions. The compound's stability and characteristics make it a candidate for further research in the field of organic chemistry (Schnute, 2001).
Synthesis of Spiro Compounds
The synthesis of 1,8,8-Trimethyl-6,10-dioxaspiro[4.5]dec-2-ene-1-ethanol and its crystallography showcases the complex nature of spiro compounds and their potential in various scientific fields. The research documents the steps involved in the synthesis and provides structural insights through X-ray crystallography (Collins et al., 1994).
Stereoselective Synthesis of 8-Oxabicyclo Compounds
This paper presents the stereoselective synthesis of complex organic compounds with potential applications in medicinal chemistry and material science. The research could provide foundational knowledge for the synthesis of more complex compounds (Gerber & Vogel, 2001).
Properties
Molecular Formula |
C51H69N7O15 |
---|---|
Molecular Weight |
1020.1 g/mol |
IUPAC Name |
(2S,3S)-N-[(1R,7S,8R,9E,17R,20S,21R,24S,29R,32S)-29-benzyl-24-[(2R)-butan-2-yl]-32-[(1S)-1-hydroxyethyl]-7,20,28-trimethyl-11,14,18,22,25,27,30,33-octaoxospiro[6,15,19-trioxa-12,23,26,28,31,34-hexazatricyclo[15.9.8.22,5]hexatriaconta-2(36),3,5(35),9-tetraene-8,2'-oxirane]-21-yl]-3-hydroxy-2,4-dimethylpentanamide |
InChI |
InChI=1S/C51H69N7O15/c1-10-27(4)39-46(65)57-42-33-16-18-34(19-17-33)73-31(8)51(25-71-51)21-20-37(60)52-23-38(61)70-24-35(50(69)72-30(7)41(48(67)54-39)56-44(63)28(5)43(62)26(2)3)53-47(66)40(29(6)59)55-45(64)36(58(9)49(42)68)22-32-14-12-11-13-15-32/h11-21,26-31,35-36,39-43,59,62H,10,22-25H2,1-9H3,(H,52,60)(H,53,66)(H,54,67)(H,55,64)(H,56,63)(H,57,65)/b21-20+/t27-,28+,29+,30+,31+,35-,36-,39+,40+,41-,42-,43+,51-/m1/s1 |
InChI Key |
UIHLRTKYJPYYEU-OBBNVNRZSA-N |
Isomeric SMILES |
CC[C@@H](C)[C@H]1C(=O)N[C@@H]2C3=CC=C(C=C3)O[C@H]([C@]4(CO4)/C=C/C(=O)NCC(=O)OC[C@H](C(=O)O[C@H]([C@H](C(=O)N1)NC(=O)[C@@H](C)[C@H](C(C)C)O)C)NC(=O)[C@@H](NC(=O)[C@H](N(C2=O)C)CC5=CC=CC=C5)[C@H](C)O)C |
Canonical SMILES |
CCC(C)C1C(=O)NC2C3=CC=C(C=C3)OC(C4(CO4)C=CC(=O)NCC(=O)OCC(C(=O)OC(C(C(=O)N1)NC(=O)C(C)C(C(C)C)O)C)NC(=O)C(NC(=O)C(N(C2=O)C)CC5=CC=CC=C5)C(C)O)C |
synonyms |
salinamide A |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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